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Compound of Interest

Compound Name: Cacotheline

Cat. No.: B613828

Introduction

Cacotheline is a nitro derivative of brucine used as a redox indicator, primarily in the titrimetric
analysis of specific metal ions.[1][2] It is particularly effective for the determination of tin (II)
ions, where its distinct color change provides a clear endpoint.[2][3] In its oxidized form, the
solution is typically yellow or orange, and in the presence of a reducing agent like Sn(ll), it is
reduced to a reddish-purple compound. This property also makes it useful as a reagent for the
detection of vanadium, iron, and calcium ions.[4][5] This document provides a detailed protocol
for the preparation of a standard Cacotheline indicator solution for use in research and
analytical laboratories.

Quantitative Data Summary

The following table summarizes the key properties of Cacotheline.
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Property

Value

Reference

Chemical Name

Nitrobrucine

[5]

CAS Number

561-20-6

[11(21[4]

Molecular Formula

C21H21N307 or
C21H21N307:HNO3-H20

[1](21[4]

Molecular Weight 427.41 g/mol or 508.44 g/mol [1][2]
Yellow to orange crystalline

Appearance [11[4115]
powder

Purity (Assay) ~95% [11[4]

Solubility

Soluble in water and dilute

NaOH solutions

[3]41(6]

Application

Redox Indicator for Sn(ll), V,
Fe(lll), Ca titration

[2]141[5]

Color Change (Snz*)

Orange/Yellow to Red-Purple

[3]

Experimental Protocol: Preparation of 0.25% (wl/v)
Cacotheline Indicator Solution

This protocol details the steps for preparing 100 mL of a 0.25% weight/volume Cacotheline

agueous solution, a concentration suitable for general titrimetric procedures. For analyses

involving very low concentrations of ions, a more dilute solution (e.g., 0.04%) may be prepared

by adjusting the mass of the solute accordingly.[3]

1. Materials and Equipment

e Chemicals:

o Cacotheline powder (AR Grade, ~95% purity)[1][4]

o Deionized or distilled water
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Equipment:

o Analytical balance (readable to 0.1 mg)

o 100 mL volumetric flask (Class A)

o 50 mL beaker

o Glass stirring rod

o Weighing paper or boat

o Wash bottle with deionized water

o Funnel

o Amber glass storage bottle

. Safety Precautions

Wear standard personal protective equipment (PPE), including safety glasses and a lab coat.

Handle Cacotheline powder in a well-ventilated area or a fume hood to avoid inhalation.

Refer to the Material Safety Data Sheet (MSDS) for Cacotheline for specific handling and
disposal information.[5]

. Preparation Procedure

Weighing the Solute: Accurately weigh 0.250 g of Cacotheline powder using an analytical
balance.

Initial Dissolution: Transfer the weighed powder into a 50 mL beaker. Add approximately 30
mL of deionized water.

Dissolving: Stir the mixture with a clean glass rod until the Cacotheline powder is completely
dissolved. Gentle warming on a hot plate may be used to facilitate dissolution but is not
typically necessary as Cacotheline is water-soluble.[4]
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e Quantitative Transfer: Carefully place a funnel into the neck of the 100 mL volumetric flask.
Pour the Cacotheline solution from the beaker into the flask.

» Rinsing: Rinse the beaker, stirring rod, and funnel multiple times with small volumes of
deionized water, transferring all rinsings into the volumetric flask to ensure no solute is lost.

¢ Dilution to Volume: Add deionized water to the volumetric flask until the bottom of the
meniscus reaches the calibration mark.

o Homogenization: Stopper the flask and invert it 15-20 times to ensure the solution is
thoroughly mixed and homogenous.

o Storage: Transfer the final solution into a clearly labeled amber glass bottle. The label should
include the name of the solution ("Cacotheline Indicator 0.25% w/v"), preparation date, and
initials of the preparer. Store in a cool, dry, and dark place.[4]

Visualizations

The following diagram illustrates the workflow for the preparation of the Cacotheline indicator
solution.
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Workflow for Cacotheline Solution Preparation

Preparation

1. Weigh 0.250 g
of Cacotheline Powder

2. Dissolve in ~30 mL
of Deionized Water

3. Quantitatively Transfer

to 100 mL Volumetric Flask

4. Dilute to the Mark
with Deionized Water

5. Stopper and Mix
by Inversion

Final Steps

6. Transfer to Labeled

Amber Storage Bottle

Click to download full resolution via product page

Caption: Experimental workflow for preparing Cacotheline indicator solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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